3-(3-Chloro-4-fluorophenyl)-2-hydroxypropanoic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
Molecular Formula |
C9H8ClFO3 |
|---|---|
Molecular Weight |
218.61 g/mol |
IUPAC Name |
3-(3-chloro-4-fluorophenyl)-2-hydroxypropanoic acid |
InChI |
InChI=1S/C9H8ClFO3/c10-6-3-5(1-2-7(6)11)4-8(12)9(13)14/h1-3,8,12H,4H2,(H,13,14) |
InChI Key |
DTJHCEXHUWRRQB-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C=C1CC(C(=O)O)O)Cl)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(3-Chloro-4-fluorophenyl)-2-hydroxypropanoic acid typically involves the reaction of 3-chloro-4-fluorophenylboronic acid with appropriate reagents under controlled conditions. One common method involves the Suzuki-Miyaura coupling reaction, which uses palladium catalysts to facilitate the formation of the desired product . The reaction conditions often include the use of a base, such as potassium carbonate, and a solvent like tetrahydrofuran (THF) or dimethylformamide (DMF).
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency and yield, often employing continuous flow reactors and automated systems to ensure consistent quality and high throughput.
Chemical Reactions Analysis
Types of Reactions
3-(3-Chloro-4-fluorophenyl)-2-hydroxypropanoic acid undergoes various chemical reactions, including:
Oxidation: The hydroxy group can be oxidized to form corresponding ketones or aldehydes.
Reduction: The compound can be reduced to form alcohols or other reduced derivatives.
Substitution: The chlorine and fluorine atoms on the phenyl ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.
Substitution: Reagents like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu) are employed under basic conditions.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols. Substitution reactions can introduce various functional groups, such as methoxy or tert-butyl groups, onto the phenyl ring.
Scientific Research Applications
3-(3-Chloro-4-fluorophenyl)-2-hydroxypropanoic acid has several scientific research applications:
Mechanism of Action
The mechanism of action of 3-(3-Chloro-4-fluorophenyl)-2-hydroxypropanoic acid involves its interaction with specific molecular targets and pathways. For example, it may inhibit certain enzymes by binding to their active sites, thereby modulating their activity . The compound’s effects on cellular pathways can lead to changes in gene expression, protein synthesis, and metabolic processes .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogs and Their Key Features
The following table summarizes critical structural and functional differences between 3-(3-Chloro-4-fluorophenyl)-2-hydroxypropanoic acid and related compounds:
Comparative Analysis
Electronic and Steric Effects
- Halogenation vs. Hydroxylation: The chloro and fluoro groups in 3-(3-Chloro-4-fluorophenyl)-2-hydroxypropanoic acid are electron-withdrawing, increasing the acidity of the carboxylic acid (lower pKa) compared to danshensu, which has electron-donating hydroxyl groups . This difference may enhance stability in acidic environments or improve binding to charged biological targets.
- This could affect conformational preferences in enzyme binding pockets.
Physicochemical Properties
While exact data (e.g., solubility, logP) are unavailable in the provided evidence, trends can be inferred:
- Acidity: The order of carboxylic acid pKa is likely: Danshensu (highest pKa) > 3-(4-hydroxyphenyl)-2-hydroxypropanoic acid > 3-(3-Chloro-4-fluorophenyl)-2-hydroxypropanoic acid > 3-(3,5-dichloro-4-hydroxyphenyl)-2-hydroxypropanoic acid (lowest pKa).
Biological Activity
3-(3-Chloro-4-fluorophenyl)-2-hydroxypropanoic acid (also referred to as 3-(3-chloro-4-fluorophenyl) propanoic acid) is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings, supported by data tables and case studies.
Chemical Structure and Properties
The compound has the following chemical structure:
- Molecular Formula : C₉H₈ClF O₂
- Molecular Weight : 202.61 g/mol
The structural features include:
- Chlorine and Fluorine Substituents : These halogen atoms enhance the compound's lipophilicity and biological activity.
- Hydroxyl Group : Contributes to hydrogen bonding, influencing solubility and interaction with biological targets.
- Carboxylic Acid Group : Engages in ionic interactions, critical for binding with enzymes and receptors.
The primary mechanism of action for 3-(3-chloro-4-fluorophenyl)-2-hydroxypropanoic acid involves the inhibition of cyclooxygenase (COX) enzymes, which play a crucial role in the synthesis of prostaglandins that mediate inflammation. By inhibiting COX activity, this compound exhibits notable anti-inflammatory effects , making it relevant for treating conditions such as arthritis and other inflammatory diseases.
Anti-inflammatory Properties
Research indicates that 3-(3-chloro-4-fluorophenyl)-2-hydroxypropanoic acid demonstrates significant anti-inflammatory effects in various models:
- In vitro Studies : The compound effectively inhibits COX-1 and COX-2 enzymes, leading to reduced production of inflammatory mediators.
- In vivo Models : Animal studies have shown decreased paw edema in models of acute inflammation, supporting its potential therapeutic use in inflammatory conditions.
Antitumor Activity
Preliminary studies suggest that this compound may possess antitumor properties:
- Cell Line Studies : In vitro assays on cancer cell lines have shown that the compound inhibits cell proliferation through apoptosis induction.
- Mechanistic Insights : The presence of the chlorofluorophenyl moiety enhances binding affinity to targets involved in tumor growth regulation .
Data Table: Biological Activity Summary
Case Study 1: Anti-inflammatory Efficacy
A study evaluated the anti-inflammatory effects of 3-(3-chloro-4-fluorophenyl)-2-hydroxypropanoic acid in a rat model of arthritis. The results indicated a significant reduction in joint swelling and pain, correlating with decreased levels of pro-inflammatory cytokines. This suggests potential applications in treating chronic inflammatory diseases.
Case Study 2: Antitumor Potential
In another investigation, the compound was tested against various cancer cell lines including breast and colon cancer cells. The results demonstrated a dose-dependent inhibition of cell viability, with mechanisms involving apoptosis pathways being activated. The study highlights the need for further exploration into its role as a chemotherapeutic agent.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
